molecular formula C10H11NO5 B14455024 3-Nitro-2-propoxybenzoic acid CAS No. 75024-21-4

3-Nitro-2-propoxybenzoic acid

Cat. No.: B14455024
CAS No.: 75024-21-4
M. Wt: 225.20 g/mol
InChI Key: SYFPIQBALPNLAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Nitro-2-propoxybenzoic acid is a nitro-substituted benzoic acid derivative characterized by a propoxy group (-OCH₂CH₂CH₃) at the 2-position and a nitro group (-NO₂) at the 3-position of the aromatic ring. The propoxy group likely enhances lipophilicity compared to smaller alkoxy substituents (e.g., methoxy), influencing applications in organic synthesis or pharmaceutical intermediates .

Properties

CAS No.

75024-21-4

Molecular Formula

C10H11NO5

Molecular Weight

225.20 g/mol

IUPAC Name

3-nitro-2-propoxybenzoic acid

InChI

InChI=1S/C10H11NO5/c1-2-6-16-9-7(10(12)13)4-3-5-8(9)11(14)15/h3-5H,2,6H2,1H3,(H,12,13)

InChI Key

SYFPIQBALPNLAJ-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=C(C=CC=C1[N+](=O)[O-])C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key differences between 3-nitro-2-propoxybenzoic acid and its analogs based on available evidence:

Compound Substituents Molecular Formula Key Properties/Applications Synthesis Highlights
3-Nitro-2-propoxybenzoic acid -NO₂ (3), -OCH₂CH₂CH₃ (2) C₁₀H₁₁NO₅ (inferred) Likely high lipophilicity; potential use in metal coordination or drug intermediates. Not explicitly described; inferred via nitration of 2-propoxybenzoic acid .
3-Nitrobenzoic acid -NO₂ (3), -COOH (1) C₇H₅NO₄ Water-soluble sodium salt (CAS 827-95-2); used in foundry/metal treatment. Melting point: 142°C . Nitration of benzoic acid derivatives using HNO₃/H₂SO₄ .
3-Methoxy-2-nitrobenzoic acid -NO₂ (2), -OCH₃ (3) C₈H₇NO₅ Recrystallized from ethanol; intermediate in macrocyclic chemistry. Nitration of 3-methoxybenzoic acid at 45°C with HNO₃/H₂SO₄ .
3-Ethyl-2-nitrobenzoic acid -NO₂ (2), -CH₂CH₃ (3) C₉H₉NO₄ Molecular weight: 195.17 g/mol; reagent-grade availability (CAS 35193-44-3) . Ethyl-substituted precursor nitration; commercial synthesis for specialty chemicals .

Key Findings:

Substituent Effects on Solubility: The propoxy group in 3-nitro-2-propoxybenzoic acid likely increases solubility in non-polar solvents compared to 3-nitrobenzoic acid (sodium salt), which is water-soluble . Methoxy and ethyl substituents (e.g., in 3-methoxy-2-nitrobenzoic acid and 3-ethyl-2-nitrobenzoic acid) balance polarity and lipophilicity, favoring recrystallization in ethanol .

Synthetic Pathways: Nitration of alkoxy-substituted benzoic acids (e.g., 3-methoxybenzoic acid) requires controlled temperatures (40–45°C) and HNO₃/H₂SO₄ mixtures to avoid over-nitration . Commercial synthesis of ethyl-substituted analogs (e.g., 3-ethyl-2-nitrobenzoic acid) involves specialized suppliers, suggesting scalability challenges for bulk production .

Functional Applications :

  • 3-Nitrobenzoic acid is industrially relevant for metal treatment, while 3-methoxy-2-nitrobenzoic acid serves as a precursor in macrocyclic chemistry .
  • 3-Nitro-2-propoxybenzoic acid ’s extended alkoxy chain may enhance binding affinity in coordination complexes or drug delivery systems, though empirical data are lacking.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.